Cas no 1985700-20-6 (Potassium trifluoro(3-propoxyphenyl)borate)

• Product Name: Potassium trifluoro(3-propoxyphenyl)borate
• CAS No: 1985700-20-6
• MF: C₉H₁₁BF₃KO
• MW: 242.087554216385
• CID: 5939903
• PubChem ID: 63676813
• Update Time: 2025-05-24

Potassium trifluoro(3-propoxyphenyl)borate Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro(3-propoxyphenyl)borate
• potassium trifluoro(3-propoxyphenyl)boranuide
• 1985700-20-6
• AKOS012987748
• EN300-6335207

• Inchi： 1S/C9H11BF3O.K/c1-2-6-14-9-5-3-4-8(7-9)10(11,12)13;/h3-5,7H,2,6H2,1H3;/q-1;+1
• InChI Key： HOPCBPGHWZYQGR-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C(C=1)OCCC)(F)F

Computed Properties

• Exact Mass: 242.0492111g/mol
• Monoisotopic Mass: 242.0492111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on Potassium trifluoro(3-propoxyphenyl)borate

Introduction to Potassium trifluoro(3-propoxyphenyl)borate (CAS No. 1985700-20-6)

Potassium trifluoro(3-propoxyphenyl)borate, with the chemical formula K[B(OC₆H₄CF₃)OCH₂CH₂CH₃], is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1985700-20-6, is a key intermediate in the synthesis of various pharmacologically active molecules and advanced materials. Its unique structural features, combining a trifluoromethyl group with a propoxyphenyl moiety, make it a versatile building block for designing novel compounds with enhanced biological activity and material properties.

The< strong>Potassium trifluoro(3-propoxyphenyl)borate is particularly noteworthy for its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions, including the Suzuki-Miyaura coupling, allow for the efficient formation of carbon-carbon bonds, a crucial step in constructing complex molecular architectures. The boronic acid derivative derived from this compound has been widely employed in the synthesis of biaryl compounds, which are prevalent in many drugs and natural products. Its stability under various reaction conditions and compatibility with a broad range of substrates make it an indispensable reagent in medicinal chemistry laboratories.

In recent years, the pharmaceutical industry has seen a surge in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases. The< strong>Potassium trifluoro(3-propoxyphenyl)borate has emerged as a valuable tool in this endeavor due to its ability to facilitate the synthesis of novel heterocyclic compounds. Heterocycles are known for their diverse biological activities and are often the core structure in many therapeutic agents. For instance, studies have demonstrated its utility in constructing indole and benzothiophene derivatives, which have shown promising effects as kinase inhibitors and anti-inflammatory agents.

Moreover, the< strong>Potassium trifluoro(3-propoxyphenyl)borate has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for the synthesis of advanced polymers and liquid crystals. These materials exhibit unique electronic and optical properties, making them suitable for use in organic electronics, display technologies, and photovoltaic devices. The incorporation of the trifluoromethyl group into these materials enhances their thermal stability and chemical resistance, attributes that are critical for industrial applications.

The< strong>CAS No. 1985700-20-6 associated with Potassium trifluoro(3-propoxyphenyl)borate underscores its significance as a well-characterized chemical entity. The CAS registry system provides a standardized method for identifying chemical substances, ensuring that researchers worldwide can accurately reference and utilize this compound in their work. This standardized identification is particularly important in collaborative research projects where precise communication about chemical reagents is essential.

Recent advancements in synthetic methodologies have further highlighted the importance of Potassium trifluoro(3-propoxyphenyl)borate. For example, catalytic systems based on palladium have been optimized for use with boronic acids derived from this compound, enabling more efficient and scalable cross-coupling reactions. These improvements have not only accelerated drug discovery but also reduced costs associated with synthetic processes. The ability to perform these reactions under milder conditions has also minimized waste generation, aligning with the growing emphasis on green chemistry principles.

The< strong>propoxyphenyl moiety in Potassium trifluoro(3-propoxyphenyl)borate contributes to its unique reactivity and biological profile. This group is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating this moiety into pharmacophores, chemists can develop molecules that exhibit improved bioavailability and prolonged half-life in vivo. Such properties are highly desirable for therapeutic agents intended for systemic administration.

In conclusion, Potassium trifluoro(3-propoxyphenyl)borate (CAS No. 1985700-20-6) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its role as an intermediate in cross-coupling reactions underscores its importance in synthetic chemistry, while its structural features make it a valuable tool for designing novel drugs and advanced materials. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.